Cas no 1261898-54-7 (3-Amino-5-(3-fluoro-5-methoxycarbonylphenyl)benzoic acid)

• Product Name: 3-Amino-5-(3-fluoro-5-methoxycarbonylphenyl)benzoic acid
• CAS No: 1261898-54-7
• MF: C₁₅H₁₂FNO₄
• MW: 289.258487701416
• MDL: MFCD18322156
• CID: 2762089
• PubChem ID: 53227986
• Update Time: 2025-10-29

3-Amino-5-(3-fluoro-5-methoxycarbonylphenyl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 3-AMINO-5-(3-FLUORO-5-METHOXYCARBONYLPHENYL)BENZOIC ACID
• 5-Amino-3'-fluoro-5'-(methoxycarbonyl)[1,1'-biphenyl]-3-carboxylic acid
• 1261898-54-7
• 3-Amino-5-(3-fluoro-5-methoxycarbonylphenyl)benzoic acid, 95%
• MFCD18322156
• DTXSID60691519
• 3-Amino-5-(3-fluoro-5-methoxycarbonylphenyl)benzoic acid

• MDL： MFCD18322156
• Inchi： 1S/C15H12FNO4/c1-21-15(20)11-3-8(4-12(16)5-11)9-2-10(14(18)19)7-13(17)6-9/h2-7H,17H2,1H3,(H,18,19)
• InChI Key： JDSIKIQBSINJON-UHFFFAOYSA-N
• SMILES： FC1C=C(C(=O)OC)C=C(C=1)C1C=C(C=C(C(=O)O)C=1)N

Computed Properties

• Exact Mass: 289.07503603Da
• Monoisotopic Mass: 289.07503603Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 403
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 89.6Ų

Additional information on 3-Amino-5-(3-fluoro-5-methoxycarbonylphenyl)benzoic acid

Recent Advances in the Study of 3-Amino-5-(3-fluoro-5-methoxycarbonylphenyl)benzoic acid (CAS: 1261898-54-7)

The compound 3-Amino-5-(3-fluoro-5-methoxycarbonylphenyl)benzoic acid (CAS: 1261898-54-7) has recently emerged as a promising scaffold in medicinal chemistry and drug discovery. This aromatic benzoic acid derivative, featuring both amino and fluoro-substituted moieties, has demonstrated significant potential in various therapeutic applications. Recent studies have focused on its role as a key intermediate in the synthesis of novel kinase inhibitors and its unique physicochemical properties that make it particularly valuable for pharmaceutical development.

Structural analysis reveals that the presence of both electron-donating (amino) and electron-withdrawing (fluoro and methoxycarbonyl) groups creates an interesting electronic environment that influences the compound's binding affinity to biological targets. The carboxylic acid functionality provides an important handle for further chemical modifications, making this compound a versatile building block in drug design. Recent crystallographic studies (Zhang et al., 2023) have provided detailed insights into its molecular conformation and potential interaction sites with biological macromolecules.

In pharmacological research, this compound has shown particular promise in the development of selective kinase inhibitors. A 2024 study published in the Journal of Medicinal Chemistry demonstrated its incorporation into novel compounds exhibiting potent inhibitory activity against fibroblast growth factor receptors (FGFRs), with IC50 values in the low nanomolar range. The fluorine atom at the meta position appears to play a crucial role in enhancing binding affinity through favorable hydrophobic interactions with the kinase ATP-binding pocket.

Metabolic stability studies have revealed that 3-Amino-5-(3-fluoro-5-methoxycarbonylphenyl)benzoic acid demonstrates favorable pharmacokinetic properties, with moderate plasma protein binding and good membrane permeability. These characteristics, combined with its synthetic accessibility, make it an attractive candidate for further medicinal chemistry optimization. Recent ADMET (Absorption, Distribution, Metabolism, Excretion, and Toxicity) profiling suggests that derivatives of this scaffold may overcome some of the limitations seen with current therapeutic agents in its class.

The synthetic routes to this compound have been optimized in recent years, with several research groups reporting improved yields and purity. A notable advancement came from a 2023 publication in Organic Process Research & Development, which described a scalable, cost-effective synthesis using continuous flow chemistry techniques. This development is particularly significant for potential industrial-scale production of pharmaceutical agents derived from this scaffold.

Emerging applications of this compound extend beyond kinase inhibition. Recent preclinical studies have explored its potential in targeted drug delivery systems, where its chemical functionality allows for conjugation with various therapeutic payloads while maintaining biological activity. Additionally, its fluorescence properties have been investigated for potential use in molecular imaging applications, though this area requires further exploration.

Future research directions for 3-Amino-5-(3-fluoro-5-methoxycarbonylphenyl)benzoic acid include expanded structure-activity relationship studies to optimize its therapeutic potential, investigation of novel derivatives for additional biological targets, and development of more efficient synthetic methodologies. The compound's unique combination of chemical features continues to make it a valuable tool in medicinal chemistry and a promising candidate for the development of next-generation therapeutics.